
Proper Disposal Procedures for 5-Hydroxy-4-
octanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxy-4-octanone

Cat. No.: B1296008 Get Quote

This document provides comprehensive guidance on the proper disposal of 5-Hydroxy-4-
octanone, ensuring the safety of laboratory personnel and compliance with standard

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Essential Safety and Handling Information
5-Hydroxy-4-octanone is a yellowish liquid with a sweet, buttery odor.[1][2] While it is not

classified as a hazardous substance under the Globally Harmonized System (GHS) criteria

according to numerous reports, it is crucial to handle it with appropriate laboratory precautions.

[3] It is almost insoluble in water but soluble in alcohol.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 5-Hydroxy-4-
octanone.
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Property Value Source

Molecular Formula C8H16O2 [3]

Molecular Weight 144.21 g/mol [3]

Appearance Yellowish liquid [1]

Boiling Point 187.7 °C at 760 mmHg [1]

Flash Point 175 °F (79.4 °C) [2]

Density 0.916 g/mL at 25 °C [2]

Water Solubility Almost insoluble [1]

Solubility in Alcohol Soluble [1]

Experimental Protocol: Waste Disposal Workflow
The proper disposal of 5-Hydroxy-4-octanone is contingent on its classification as non-

hazardous waste, primarily determined by its flashpoint. With a flashpoint of 79.4°C (175°F), it

is above the 60°C (140°F) threshold for ignitable hazardous waste, simplifying its disposal.

Step-by-Step Disposal Procedure:
Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves (nitrile or neoprene), and a lab coat.

Waste Collection:

Collect waste 5-Hydroxy-4-octanone in a designated, leak-proof container made of a

compatible material (e.g., glass or polyethylene).

The container must be clearly labeled as "Waste 5-Hydroxy-4-octanone" or with a similar

identifier. Do not use chemical abbreviations.

Ensure the container's cap is securely fastened when not in use to prevent spills or vapor

release.

Waste Segregation:
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Store the waste container in a designated, well-ventilated waste accumulation area.

Crucially, segregate the container from incompatible materials, particularly strong oxidizing

agents, acids, and bases.

While not classified as flammable hazardous waste, it is good practice to store it away

from ignition sources.

Disposal Pathway:

Do not pour 5-Hydroxy-4-octanone down the drain. Its insolubility in water can lead to

plumbing issues and environmental contamination.

Arrange for disposal through your institution's chemical waste program. Even though it is

not federally classified as hazardous waste, institutional or local regulations may have

specific requirements.

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup or to confirm their specific procedures for non-hazardous chemical waste.

Spill Cleanup:

In the event of a small spill, absorb the liquid with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material into a sealed container.

Label the container as "Spill Debris with 5-Hydroxy-4-octanone" and dispose of it through

the chemical waste program.

For large spills, evacuate the area and contact your institution's emergency response

team.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the disposal of 5-Hydroxy-4-
octanone.
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Start: Have Waste
5-Hydroxy-4-octanone

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect in Labeled,
Compatible Waste Container

Decision: Check Flashpoint

Flashpoint > 60°C (140°F)
(Non-Hazardous)

  175°F (79.4°C)

Flashpoint <= 60°C (140°F)
(Hazardous Waste)

Step 3: Segregate from
Incompatible Chemicals

Step 4: Arrange Disposal via
Institutional Chemical Waste Program

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxy-4-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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